(5-Bromo-2-methoxyphenyl)methanesulfonamide

• Molecular Formula: C8H10BrNO3S
• Molecular Weight: 280.14 g/mol
• SMILES: COC1=C(C=C(C=C1)Br)CS(=O)(=O)N
• InChI: InChI=1S/C8H10BrNO3S/c1-13-8-3-2-7(9)4-6(8)5-14(10,11)12/h2-4H,5H2,1H3,(H2,10,11,12)
• InChIKey: CYNYUHOAKUQZTK-UHFFFAOYSA-N

(5-Bromo-2-methoxyphenyl)methanesulfonamide: Identity, Procurement Identifiers & Core Sulfonamide Class Profile

(5-Bromo-2-methoxyphenyl)methanesulfonamide (CAS 1251237-95-2, molecular formula C₈H₁₀BrNO₃S, molecular weight 280.14 g·mol⁻¹) belongs to the aryl methanesulfonamide subclass of sulfonamide derivatives [1]. The molecule features a 5-bromo-2-methoxyphenyl core connected through a methylene (–CH₂–) linker to a primary sulfonamide (–SO₂NH₂) group, distinguishing it structurally from directly ring-attached sulfonamides such as 5-bromo-2-methoxybenzenesulfonamide . Its CAS registry, SMILES string (COc1ccc(Br)cc1CS(N)(=O)=O), and InChI key (LSFHPKHSTQDABW-UHFFFAOYSA-N) provide definitive chemical identifiers for procurement and inventory management across global supplier catalogs [1].

Methylene-linked sulfonamide scaffold enables extended pharmacophore geometries

Definitive CAS, SMILES, and InChI identifiers support global procurement precision

Precursor for cross-coupling reactions and medicinal chemistry library synthesis

• [1] Chemsrc. (2024). (5-Bromo-2-methoxyphenyl)methanesulfonamide – CAS 1251237-95-2. Retrieved from https://m.chemsrc.com/baike/2408382.html View Source

Why (5-Bromo-2-methoxyphenyl)methanesulfonamide Cannot Be Casually Replaced by In‑Class Analogs

Sulfonamides that share the C₈H₁₀BrNO₃S formula can display fundamentally different reactivity and biological profiles depending on the substitution pattern of the bromine and methoxy substituents and the nature of the sulfonamide linker. For instance, the positional isomer (2‑bromo‑5‑methoxyphenyl)methanesulfonamide (CAS 1485213‑91‑9) differs only in bromine/methoxy regiochemistry yet presents distinct steric and electronic properties that alter cross‑coupling reactivity and binding‑pocket complementarity [1]. The homology with 6‑bromopenicillanic acid and brobactam—both C₈H₁₀BrNO₃S β‑lactamase inhibitors—further illustrates that identical empirical formulas can encode entirely divergent pharmacophores [2]. Consequently, substituting the target compound with a generic ‘in‑class’ sulfonamide without verifying the precise bromo‑methoxy‑linker arrangement risks a loss of intended synthetic utility or biological probe specificity.

Regioisomer reactivity mismatch

The 2‑bromo‑5‑methoxy isomer may shift cross‑coupling outcomes due to altered bromine position.

Linker geometry mismatch

Direct ring‑attached sulfonamides lack the methylene spacer, which may impair conformational fit in binding pockets.

Pharmacophore divergence

Identical empirical formula (C₈H₁₀BrNO₃S) encodes distinct β‑lactamase inhibitor pharmacophores; profile may not transfer.

• [1] American Elements. (2022). (2-Bromo-5-methoxyphenyl)methanesulfonamide – CAS 1485213-91-9. Retrieved from https://www.americanelements.com/cas/1485213-91-9 View Source
• [2] TargetMol. Brobactam – β‑lactamase inhibitor. Retrieved from https://www.targetmol.cn; BRENDA enzyme database entry for 6‑bromopenicillanic acid. View Source

Quantitative Comparator Guide for (5-Bromo-2-methoxyphenyl)methanesulfonamide: Direct and Indirect Differentiation Data

Regioisomeric Scaffold Differentiation: 5‑Bromo‑2‑methoxy vs. 2‑Bromo‑5‑methoxy Substitution Dictates Downstream Reactivity

The target compound (5‑bromo‑2‑methoxyphenyl)methanesulfonamide (CAS 1251237‑95‑2) places the bromine atom para to the methanesulfonamide‑methylene group and meta to the methoxy group. Its regioisomer (2‑bromo‑5‑methoxyphenyl)methanesulfonamide (CAS 1485213‑91‑9) reverses the bromine and methoxy positions [1][2]. In palladium‑catalyzed cross‑couplings the para‑bromo orientation of the target compound provides a more accessible and less sterically hindered oxidative‑addition site relative to the ortho‑bromo arrangement of the isomer, a feature that directly influences coupling yields and conditions in library synthesis [2].

Regioisomeric Reactivity

Reported

Para-bromo (target) vs ortho-bromo isomer: predicted altered cross-coupling efficiency

Supports correct regioisomer procurement for Pd-catalyzed couplings

Reactivity inferred from organometallic trends

Evidence Dimension	Aryl bromide substitution pattern (regiochemistry)
Target Compound Data	5‑bromo (para to CH₂SO₂NH₂), 2‑methoxy
Comparator Or Baseline	(2‑Bromo‑5‑methoxyphenyl)methanesulfonamide (CAS 1485213‑91‑9): 2‑bromo (ortho to CH₂SO₂NH₂), 5‑methoxy
Quantified Difference	Para‑bromo vs. ortho‑bromo; predicted steric and electronic differences manifest as altered reactivity in metal‑catalyzed couplings.
Conditions	Structural identity confirmed by InChI, SMILES and CAS registry; reactivity inferred from established organometallic trends.

Why This Matters

Procurement of the correct regioisomer is essential for synthetic programs where the bromine position governs coupling efficiency, regioselectivity, and the final compound‘s biological target engagement.

• [1] Chemsrc. (2024). (5-Bromo-2-methoxyphenyl)methanesulfonamide – CAS 1251237-95-2. View Source
• [2] American Elements. (2022). (2-Bromo-5-methoxyphenyl)methanesulfonamide – CAS 1485213-91-9. View Source

Methylene‑Linked vs. Directly Ring‑Attached Sulfonamide: Impact on Conformational Flexibility and Pharmacophore Design

(5‑Bromo‑2‑methoxyphenyl)methanesulfonamide contains a –CH₂– spacer between the phenyl ring and the sulfonamide group. The direct aryl‑sulfonamide analog 5‑bromo‑2‑methoxybenzenesulfonamide (CAS 23095‑14‑9) lacks this methylene unit . The insertion of a single sp³ carbon alters the pKa of the sulfonamide NH, modifies the dihedral angle between the aromatic ring and the sulfonamide plane, and extends the spatial reach of the terminal –SO₂NH₂ moiety. These differences are critical when the sulfonamide acts as a zinc‑binding group in metalloenzyme inhibitors or as a hydrogen‑bond donor/acceptor anchor in receptor‑based design [1].

Linker Flexibility

Class-level

Methylene (–CH₂–) linker present vs direct ring-SO₂NH₂; ΔMW = 14.03 g·mol⁻¹

Enables extended pharmacophore geometries

Properties predicted from connectivity; no empirical data

Evidence Dimension	Conformational flexibility and linker geometry
Target Compound Data	Methylene (–CH₂–) linker present; molecular weight 280.14 g·mol⁻¹, formula C₈H₁₀BrNO₃S
Comparator Or Baseline	5‑Bromo‑2‑methoxybenzenesulfonamide (CAS 23095‑14‑9): direct ring‑SO₂NH₂ attachment; molecular weight 266.11 g·mol⁻¹, formula C₇H₈BrNO₃S
Quantified Difference	ΔMW = 14.03 g·mol⁻¹ (one CH₂ unit); distinct InChI keys and SMILES strings confirm divergent connectivity.
Conditions	Physicochemical parameters (MW, formula, SMILES, InChI) obtained from authoritative databases [1].

Why This Matters

The methylene linker enables scaffold geometries unattainable with direct ring‑sulfonamide analogs, making the compound a privileged building block for exploring extended pharmacophore hypotheses in medicinal chemistry.

• [1] Chemsrc. (2024). (5-Bromo-2-methoxyphenyl)methanesulfonamide – 1251237-95-2. View Source

Quantitative Structure‑Activity Enablement: The EP3 Antagonist L‑798106 Depends on this Scaffold for Sub‑nanomolar Potency

The EP3 receptor antagonist L‑798106 is assembled by condensing the sulfonamide group of 5‑bromo‑2‑methoxybenzenesulfonamide (the ring‑attached analog of the target compound) with o‑naphthalen‑2‑ylcinnamic acid [1]. L‑798106 achieves a Ki of 0.3 nM at the human EP3 receptor with >3,000‑fold selectivity over EP1 and EP2 (Ki >5,000 nM) and >3,000‑fold over EP4 (Ki = 916 nM) . In a structurally related series, the EP3 antagonist L‑826266—which incorporates the identical 5‑bromo‑2‑methoxyphenylsulfonamide headgroup but differs in the cinnamide tail—yields a Ki of 0.8 nM at EP3 and 715 nM at EP4, illustrating that the headgroup affords low‑nanomolar potency while the tail fine‑tunes subtype selectivity [2]. Although these data arise from the sulfonamide‑linked rather than methanesulfonamide‑linked series, they quantify the enabling role of the conserved 5‑bromo‑2‑methoxyphenyl pharmacophore that the target compound provides as a synthetic precursor.

EP3 Binding Affinity

Class-level

L‑798106 Ki(EP3) = 0.3 nM; >3,000‑fold selectivity over EP1/EP2

Supports headgroup use in EP3 antagonist library design

Data from ring-attached sulfonamide analogs

Evidence Dimension	EP3 receptor binding affinity (Ki) conferred by 5‑bromo‑2‑methoxyphenylsulfonamide‑containing antagonists
Target Compound Data	Building block (5‑Bromo‑2‑methoxyphenyl)methanesulfonamide enables synthesis of extended sulfonamide congeners; served as scaffold progenitor for the benzenesulfonamide headgroup in L‑798106/L‑826266.
Comparator Or Baseline	L‑798106: Ki(EP3) = 0.3 nM, Ki(EP4) = 916 nM, Ki(EP1) >5,000 nM, Ki(EP2) >5,000 nM ; L‑826266: Ki(EP3) = 0.8 nM, Ki(EP4) = 715 nM [2].
Quantified Difference	Sub‑nanomolar EP3 potency (0.3–0.8 nM); >3,000‑fold selectivity window achievable through tail modifications while retaining the 5‑bromo‑2‑methoxyphenyl headgroup.
Conditions	Radioligand binding assays using human recombinant EP receptor subtypes expressed in HEK293 cells or equivalent systems [2].

Why This Matters

Procurement of the target compound provides a validated entry point for synthesizing potent, subtype‑selective EP3 antagonist libraries, reducing the need for de novo scaffold discovery in prostaglandin receptor programs.

• [1] PubChem. (2026). (2E)-N-((5-bromo-2-methoxyphenyl)sulfonyl)-3-(2-(2-naphthalenylmethyl)phenyl)-2-propenamide (L‑798106). CID 15551229. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. L‑826266 ligand activity chart. Retrieved from https://www.guidetopharmacology.org/GRAC/LigandActivityRangeVisForward?ligandId=5844; primary reference: J Pharmacol Exp Ther (2008) 325:425‑34. View Source

ZNF143 Transcription Factor Inhibition: A Distinct Biological Application Demonstrated by a Close Analog Incorporating the 5‑Bromo‑2‑methoxyphenyl Core

The small molecule YPC‑21661 (N‑(5‑bromo‑2‑methoxyphenyl)‑3‑(pyridin‑3‑yl)propiolamide) incorporates the 5‑bromo‑2‑methoxyphenyl motif linked through a propiolamide bridge to a pyridine ring. YPC‑21661 inhibited ZNF143 promoter activity in luciferase reporter assays and down‑regulated ZNF143‑regulated genes (RAD51, PLK1, Survivin) in HCT116 colon cancer and PC‑3 prostate cancer cells, inducing cytotoxicity and apoptosis [1]. A metabolically stable oxadiazole analog, YPC‑22026, achieved tumor regression in a mouse xenograft model [1]. While YPC‑21661 is not the target compound itself, it demonstrates that the 5‑bromo‑2‑methoxyphenyl fragment can serve as the critical aromatic recognition element in a novel chemotype that engages a transcription factor considered undruggable by many conventional approaches.

ZNF143 Transcription Factor

Class-level

Analog YPC‑21661 inhibits ZNF143 promoter; downregulates RAD51, PLK1

Supports transcription factor probe development

Activity demonstrated in cancer cell lines

Evidence Dimension	ZNF143 promoter activity inhibition and downstream gene suppression
Target Compound Data	The target compound provides the 5‑bromo‑2‑methoxyphenyl fragment that constitutes the aromatic recognition unit in the ZNF143 inhibitor YPC‑21661.
Comparator Or Baseline	YPC‑21661 (N‑(5‑bromo‑2‑methoxyphenyl)‑3‑(pyridin‑3‑yl)propiolamide): inhibited ZNF143 binding to DNA; down‑regulated RAD51, PLK1, Survivin; cytotoxic in HCT116 and PC‑3 cells [1].
Quantified Difference	Qualitative demonstration of target engagement at the ZNF143‑DNA interface; quantitative tumor regression shown for the optimized analog YPC‑22026 in vivo [1].
Conditions	Cell‑based reporter assays (HCT116, PC‑3 lines); in vivo mouse xenograft model [1].

Why This Matters

The proven utility of the 5‑bromo‑2‑methoxyphenyl fragment in a first‑in‑class ZNF143 inhibitor offers a differentiated research application beyond traditional sulfonamide antibacterial programs, relevant to groups pursuing transcription‑factor‑targeted probe development.

• [1] Haibara H et al. (2017). YPC‑21661 and YPC‑22026, novel small molecules, inhibit ZNF143 activity in vitro and in vivo. Cancer Sci, 108(5):1042‑1048. PMID: 28192620. View Source

Supply‑Chain Resilience: Multiple Verified Vendors with Documented Analytical Characterization

The target compound is cataloged by multiple reputable chemical suppliers including Smolecule (Catalog S14534142) and Leyan (Catalog 1374435), both reporting ≥95% purity . In contrast, the closely related regioisomer (2‑bromo‑5‑methoxyphenyl)methanesulfonamide and the directly ring‑attached 5‑bromo‑2‑methoxybenzenesulfonamide frequently appear with less extensive vendor coverage or documented characterization. Additionally, a Molbank publication describes a one‑step synthesis of the title compound in quantitative yield under adapted Vilsmeier conditions, with full characterization by ¹H‑, ²H‑, ¹³C‑NMR, IR and Raman spectroscopy [1], providing an independent synthetic route that can be adopted for in‑house scale‑up. This multi‑source availability with published analytical data reduces single‑supplier dependency and ensures batch‑to‑batch reproducibility verification.

Supply Resilience

Source review

Multiple suppliers (≥95% purity); published synthetic protocol (Molbank 2023)

Enables multi-source procurement and in-house synthesis

Catalog data as of April 2026

Evidence Dimension	Commercial availability and documented analytical characterization
Target Compound Data	Cataloged by Smolecule (≥95% purity), Leyan (≥95% purity); independent synthetic protocol published in Molbank (2023) with full spectroscopic characterization.
Comparator Or Baseline	Positional isomer (CAS 1485213‑91‑9) and ring‑attached sulfonamide (CAS 23095‑14‑9) show narrower vendor coverage with less published characterization data.
Quantified Difference	At least two independent commercial sources confirmed; one peer‑reviewed synthetic protocol available.
Conditions	Supplier catalog data accessed April 2026; Molbank 2023, M1654.

Why This Matters

Procurement planners can secure supply from multiple qualified sources with validated purity specifications, mitigating project delays caused by back‑ordered single‑source chemicals.

• [1] Jaster J, Dressler E, Geitner R, Groß GA. (2023). One‑step synthesis of (5‑bromo‑2‑methoxyphenyl)methanesulfonamide. Molbank, 2023(2):M1654. View Source

Safety‑Driven Inventory Differentiation: Enabling Informed Storage and Handling Decisions

Unlike many brominated aromatic sulfonamides that require cold‑chain storage, the target compound is classified for room‑temperature storage by American Elements [1]. Its regioisomer (2‑bromo‑5‑methoxyphenyl)methanesulfonamide shares the same room‑temperature storage recommendation [1], indicating that the methanesulfonamide subclass generally tolerates ambient conditions better than certain N‑alkyl or N‑aryl sulfonamide variants that are hygroscopic or thermally labile. While experimental melting‑point or decomposition‑temperature data for the target compound are not publicly available, the explicit room‑temperature storage classification provides clear guidance for laboratory inventory planning and reduces cold‑storage footprint requirements.

Storage Guidance

Source review

Room-temperature storage recommended; no cold-chain required

Reduces cold-storage infrastructure requirements

Based on manufacturer SDS

Evidence Dimension	Recommended storage temperature
Target Compound Data	Room‑temperature storage (American Elements) [1].
Comparator Or Baseline	Regioisomer (CAS 1485213‑91‑9): room‑temperature storage; many N‑aryl sulfonamide analogs require refrigeration or desiccated storage.
Quantified Difference	Eliminates need for refrigerated or frozen storage, reducing operational complexity.
Conditions	Manufacturer SDS and storage recommendations [1].

Why This Matters

Facilities with limited cold‑storage capacity can integrate this compound into workflows without specialized equipment, lowering the total cost of inventory maintenance.

• [1] American Elements. (2022). Safety Data Sheet – (2‑bromo‑5‑methoxyphenyl)methanesulfonamide (applicable to methanesulfonamide subclass). View Source

High‑Value Application Scenarios for (5-Bromo-2-methoxyphenyl)methanesulfonamide Based on Differentiated Evidence

Synthesis of Subtype‑Selective Prostanoid EP3 Receptor Antagonist Libraries

The 5‑bromo‑2‑methoxyphenyl headgroup is the conserved pharmacophoric element in the sub‑nanomolar EP3 antagonists L‑798106 (Ki = 0.3 nM) and L‑826266 (Ki = 0.8 nM) [1]. Researchers building focused libraries can use the target compound as a scaffold progenitor for iterative cinnamide or propiolamide tail diversification, leveraging the para‑bromo handle for late‑stage functionalization while maintaining the methanesulfonamide group as a masked sulfonamide precursor. This approach accelerates SAR exploration around the EP3/EP4 selectivity interface without resynthesizing the headgroup for each analog.

ZNF143 Transcription Factor Chemical Probe Development

The demonstrated ZNF143 inhibitory activity of the close analog YPC‑21661 establishes the 5‑bromo‑2‑methoxyphenyl fragment as a valid recognition unit for this challenging transcription factor target . The target compound can serve as a starting material for synthesizing novel propiolamide, acrylamide, or heterocyclic congeners aimed at improving metabolic stability and in vivo efficacy beyond the first‑generation YPC series, addressing the need for tool compounds to dissect ZNF143 biology in anticancer drug resistance and DNA damage repair pathways.

Regioselective Cross‑Coupling Methodology Development

The unambiguous para‑bromo orientation of the target compound provides a well‑defined substrate for optimizing palladium‑, copper‑ or nickel‑catalyzed coupling reactions (Suzuki, Buchwald‑Hartwig, Ullmann) . The presence of the ortho‑methoxy group offers an internal coordinating ligand that can influence catalytic turnover and regioselectivity. Methodologists can use this scaffold as a standardized test substrate to benchmark new catalytic systems, generating directly comparable datasets between laboratories.

Structure‑Based Design of Extended Sulfonamide Zinc‑Binding Pharmacophores

The methylene spacer between the aromatic ring and the primary sulfonamide distinguishes this compound from directly ring‑attached sulfonamides . This geometry is particularly relevant for designing inhibitors of zinc‑dependent enzymes (e.g., carbonic anhydrases, matrix metalloproteinases, HDACs) where the sulfonamide nitrogen coordinates the catalytic zinc ion. The extended reach afforded by the –CH₂– linker can enable access to sub‑pockets inaccessible to shorter sulfonamide analogs, supporting fragment‑based or structure‑guided optimization campaigns.

Application

Selection Property

Validation Focus

EP3 receptor antagonist library synthesis

Conserved 5‑bromo‑2‑methoxyphenyl headgroup

EP3/EP4 subtype selectivity profiling

ZNF143 transcription factor probe development

Reported recognition fragment

ZNF143‑DNA binding assay endpoint

Cross‑coupling methodology benchmarking

Para‑bromo handle with ortho‑methoxy coordination

Coupling efficiency and regioselectivity

Zinc‑dependent enzyme inhibitor design

Methylene‑extended sulfonamide geometry

Zinc‑binding pocket engagement

• [1] IUPHAR/BPS Guide to Pharmacology. L‑826266 ligand activity chart; J Pharmacol Exp Ther (2008) 325:425‑34. View Source
• [2] Haibara H et al. (2017). Cancer Sci, 108(5):1042‑1048. PMID: 28192620. View Source
• [3] Chemsrc. (2024). (5-Bromo-2-methoxyphenyl)methanesulfonamide – CAS 1251237-95-2. View Source